Cas no 261952-04-9 (3-Methyl-5-(trifluoromethyl)benzonitrile)

3-Methyl-5-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 3-Methyl-5-(trifluoromethyl)benzonitrile
• Benzonitrile,3-methyl-5-(trifluoromethyl)-
• 3-Cyano-5-methylbenzotrifluoride
• PC0456
• 3-methyl-5-trifluoromethyl-benzonitrile
• SCHEMBL11954934
• AKOS005254408
• PS-8504
• 3-Methyl-5-(trifluoromethyl)benzonitrile, 97%
• A818311
• CS-W016958
• FT-0712925
• DTXSID00379602
• 261952-04-9
• MFCD01631595
• E79061
• Benzonitrile, 3-methyl-5-(trifluoromethyl)-
• SY059239
• STL557788
• BBL103978
• DB-003985
• +Expand

• MDL： MFCD01631595
• InChIKey： CSJHJNBBWUGJFY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6F3N/c1-6-2-7(5-13)4-8(3-6)9(10,11)12/h2-4H,1H3
• SMILES： CC1=CC(=CC(=C1)C(F)(F)F)C#N

Computed Properties

• Exact Mass: 185.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 185.045
• Heavy Atom Count: 13
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 2.88548
• PSA: 23.79000
• Refractive Index: 1.4630
• Boiling Point: 214.2°Cat760mmHg
• Flash Point: 83.4°C
• Density: 1.24

3-Methyl-5-(trifluoromethyl)benzonitrile Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 3439
• Hazard Statement： Toxic
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

3-Methyl-5-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%